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Compound of Interest

Compound Name:
(4-Methyl-1,3-thiazol-5-

yl)methanol

Cat. No.: B1313088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the most common and effective synthesis

routes for 4-methyl-5-thiazolemethanol, a key intermediate in the production of various

pharmaceuticals and flavor compounds. By objectively presenting experimental data, detailed

protocols, and visual pathway diagrams, this document aims to equip researchers with the

necessary information to select the optimal synthetic strategy for their specific needs.

At a Glance: Comparison of Key Synthesis Routes
The selection of a synthetic route for 4-methyl-5-thiazolemethanol is a critical decision

influenced by factors such as precursor availability, desired yield and purity, scalability, and

environmental impact. The following table summarizes the key quantitative parameters of three

prominent synthetic routes.
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Synthesis
Route

Starting
Material(s)

Key
Reagents

Typical
Reaction
Time

Typical
Temperatur
e

Reported
Yield (%)

Route 1

2-

Acetylbutyrol

actone

Ammonia,

Carbon

disulfide,

Chlorine,

Hydrogen

peroxide

Multi-step,

variable

5-20°C

(chlorination),

5-12°C

(oxidation)

Up to 82%[1]

Route 2

3-

Acetylpropan

ol, Thiourea

Acidic

catalyst,

Sodium

nitrite,

Sodium

hypophosphit

e

3-8 hours

(initial

condensation

)

78-100°C Up to 73%[2]

Route 3
α-Acetyl-γ-

butyrolactone

Sulfuryl

chloride,

Thioformamid

e

Multi-step,

variable

40-42°C

(chlorination),

Reflux

Not explicitly

stated, but

avoids

problematic

steps of other

routes[3]

Visualizing the Pathways: Synthetic Schemes
To further elucidate the chemical transformations involved in each route, the following

diagrams, generated using the DOT language, illustrate the core reaction pathways.
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Caption: Synthesis of 4-methyl-5-thiazolemethanol from 2-Acetylbutyrolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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